Cas no 62452-70-4 (Benz[a]anthracene-7,12-dione, 5-bromo-2-ethyl-)

• Product Name: Benz[a]anthracene-7,12-dione, 5-bromo-2-ethyl-
• CAS No: 62452-70-4
• MF: C₂₀H₁₃BrO₂
• MW: 365.220024824142
• CID: 444415
• PubChem ID: 12325860
• Update Time: 2025-04-19

Benz[a]anthracene-7,12-dione, 5-bromo-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7,12-dione, 5-bromo-2-ethyl-
• 5-bromo-2-ethylbenzo[a]anthracene-7,12-dione
• 62452-70-4
• DTXSID60489539
• 5-Bromo-2-ethyltetraphene-7,12-dione

• Inchi： 1S/C20H13BrO2/c1-2-11-7-8-12-15(9-11)18-16(10-17(12)21)19(22)13-5-3-4-6-14(13)20(18)23/h3-10H,2H2,1H3
• InChI Key： FAIOOMNANAILIQ-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C3C=CC=CC=3C(C=2C2C=C(CC)C=CC=21)=O)=O

Computed Properties

• Exact Mass: 364.00989
• Monoisotopic Mass: 364.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14